Cas no 1824535-08-1 (2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1824535-08-1
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 6404703
• PubChem ID: 129994449
• Update Time: 2025-06-28

2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1838258
• 2-(2,3-dihydroxyphenyl)cyclopropane-1-carboxylic acid
• 1824535-08-1
• 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H10O4/c11-8-3-1-2-5(9(8)12)6-4-7(6)10(13)14/h1-3,6-7,11-12H,4H2,(H,13,14)
• InChI Key： YEYCXMGSCNLTNY-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=C(C=1O)O)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1824535-08-1)

2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1824535-08-1) is a cyclopropane derivative with a unique structural framework combining a dihydroxyphenyl moiety and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a precursor for bioactive molecules. The cyclopropane ring in its structure is known to confer metabolic stability, while the dihydroxyphenyl group offers antioxidant properties, making it a promising candidate for drug development and nutraceutical applications.

Recent studies highlight the growing interest in polyphenolic compounds like 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid, particularly for their role in combating oxidative stress—a hot topic in anti-aging and neurodegenerative disease research. Searches for "natural antioxidants for brain health" or "synthetic polyphenols in medicine" reflect this trend. The compound's CAS No. 1824535-08-1 is frequently queried in chemical databases, underscoring its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the cyclopropane-1-carboxylic acid scaffold is prized for its rigidity, which can enhance binding affinity in drug-target interactions. Researchers investigating "rigid small molecules for drug design" often explore derivatives of this class. Additionally, the ortho-dihydroxy configuration on the phenyl ring enables metal chelation, a property leveraged in developing enzyme inhibitors or imaging agents—addressing search trends like "metal-chelating therapeutics."

In material science, the compound's bifunctional nature (hydroxyl and carboxyl groups) allows for polymer modification or nanoparticle surface functionalization. Queries such as "carboxylic acid derivatives for biomaterials" align with these applications. Analytical challenges in characterizing 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid (e.g., via HPLC or mass spectrometry) are also common discussion points in chromatography forums.

Environmental considerations further elevate interest in this compound. Its biodegradability potential—compared to persistent synthetic chemicals—resonates with searches for "green chemistry building blocks." The dihydroxyphenyl moiety may participate in photodegradation, a feature explored in studies tagged with "sustainable chemical degradation pathways."

Ongoing research investigates the compound's pharmacokinetics, particularly its absorption and metabolism—addressing frequent queries like "bioavailability of cyclopropane derivatives." Preliminary data suggest that the carboxylic acid group enhances water solubility, while the aromatic hydroxyls facilitate membrane permeability, striking a balance often sought in drug discovery.

In conclusion, 2-(2,3-Dihydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1824535-08-1) represents a multifaceted chemical entity bridging medicinal chemistry, materials science, and environmental sustainability. Its structural features—the cyclopropane core, dihydroxyphenyl system, and carboxyl functionality—continue to inspire innovations across disciplines, making it a compound of enduring scientific and commercial value.